CID 443388

• CAS No.: 76849-19-9
• Product Name: CID 443388
• Molecular Formula: C24H23N5O6
• Molecular Weight: 477.5 g/mol
• IUPAC Name: (2S)-2-[[4-[(2-amino-4-oxo-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid
• Standard InChI: InChI=1S/C24H23N5O6/c1-2-11-29(13-14-3-8-18-17(12-14)22(33)28-24(25)27-18)16-6-4-15(5-7-16)21(32)26-19(23(34)35)9-10-20(30)31/h1,3-8,12,19H,9-11,13H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t19-/m0/s1
• Standard InChIKey: LTKHPMDRMUCUEB-IBGZPJMESA-N
• Isomeric SMILES: C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O
• SMILES: C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
• Canonical SMILES: C#CCN(CC1=CC2=C(C=C1)NC(=NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
• Appearance: Solid powder
• Description: CB 3717 is an antineoplastic agent; folic acid antagonist; enzyme inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CB 3717; CB-3717; CB3717; N(sup 10)-Propargyl-5,8-dideazafolic acid
• Reference: 1: Bayoumi AS, Teoh JP, Aonuma T, Yuan Z, Ruan X, Tang Y, Su H, Weintraub NL, Kim IM. MicroRNA-532 protects the heart in acute myocardial infarction, and represses prss23, a positive regulator of endothelial-to-mesenchymal transition. Cardiovasc Res. 2017 Nov 1;113(13):1603-1614. doi: 10.1093/cvr/cvx132. PubMed PMID: 29016706; PubMed Central PMCID: PMC5852516.; 2: Tang Y, Wang Y, Park KM, Hu Q, Teoh JP, Broskova Z, Ranganathan P, Jayakumar C, Li J, Su H, Tang Y, Ramesh G, Kim IM. MicroRNA-150 protects the mouse heart from ischaemic injury by regulating cell death. Cardiovasc Res. 2015 Jun 1;106(3):387-97. doi: 10.1093/cvr/cvv121. Epub 2015 Mar 30. PubMed PMID: 25824147; PubMed Central PMCID: PMC4447807.; 3: Müller C, Reddy JA, Leamon CP, Schibli R. Effects of the antifolates pemetrexed and CB3717 on the tissue distribution of (99m)Tc-EC20 in xenografted and syngeneic tumor-bearing mice. Mol Pharm. 2010 Apr 5;7(2):597-604. doi: 10.1021/mp900296k. PubMed PMID: 20199053.; 4: Arvizu-Flores AA, Aispuro-Hernandez E, Garcia-Orozco KD, Varela-Romero A, Valenzuela-Soto E, Velazquez-Contreras EF, Rojo-Domínguez A, Yepiz-Plascencia G, Maley F, Sotelo-Mundo RR. Functional identity of the active sites of crustacean and viral thymidylate synthases. Comp Biochem Physiol C Toxicol Pharmacol. 2009 Sep;150(3):406-13. doi: 10.1016/j.cbpc.2009.06.008. Epub 2009 Jun 25. PubMed PMID: 19559812.; 5: Dudkowska M, Bajer S, Jaworski T, Zielińska J, Manteuffel-Cymborowska M, Grzelakowska-Sztabert B. Antifolate/folate-activated HGF/c-Met signalling pathways in mouse kidneys-the putative role of their downstream effectors in cross-talk with androgen receptor. Arch Biochem Biophys. 2009 Mar 1;483(1):111-9. doi: 10.1016/j.abb.2008.12.015. Epub 2008 Dec 30. PubMed PMID: 19135973.; 6: Doan LT, Martucci WE, Vargo MA, Atreya CE, Anderson KS. Nonconserved residues Ala287 and Ser290 of the Cryptosporidium hominis thymidylate synthase domain facilitate its rapid rate of catalysis. Biochemistry. 2007 Jul 17;46(28):8379-91. Epub 2007 Jun 20. PubMed PMID: 17580969.; 7: Dudkowska M, Jaworski T, Grzelakowska-Sztabert B, Manteuffel-Cymborowska M. Androgen receptor and c-Myc transcription factors as putative partners in the in vivo cross-talk between androgen receptor-mediated and c-Met-mediated signalling pathways. Acta Biochim Pol. 2007;54(2):253-9. Epub 2007 May 23. PubMed PMID: 17520086.; 8: Grzelakowska-Sztabert B, Dudkowska M, Manteuffel-Cymborowska M. Nuclear and membrane receptor-mediated signalling pathways modulate polyamine biosynthesis and interconversion. Biochem Soc Trans. 2007 Apr;35(Pt 2):386-90. PubMed PMID: 17371283.; 9: Stachurska A, Dudkowska M, Czopek A, Manteuffel-Cymborowska M, Grzelakowska-Sztabert B. Cisplatin up-regulates the in vivo biosynthesis and degradation of renal polyamines and c-Myc expression. Biochim Biophys Acta. 2004 Aug 4;1689(3):259-66. PubMed PMID: 15276653.; 10: Theti DS, Bavetsias V, Skelton LA, Titley J, Gibbs D, Jansen G, Jackman AL. Selective delivery of CB300638, a cyclopenta[g]quinazoline-based thymidylate synthase inhibitor into human tumor cell lines overexpressing the alpha-isoform of the folate receptor. Cancer Res. 2003 Jul 1;63(13):3612-8. PubMed PMID: 12839949.; 11: Atreya CE, Johnson EF, Williamson J, Chang SY, Liang PH, Anderson KS. Probing electrostatic channeling in protozoal bifunctional thymidylate synthase-dihydrofolate reductase using site-directed mutagenesis. J Biol Chem. 2003 Aug 1;278(31):28901-11. Epub 2003 May 17. PubMed PMID: 12754260.; 12: Dudkowska M, Stachurska A, Grzelakowska-Sztabert B, Manteuffel-Cymborowska M. Up-regulation of spermidine/spermine N1-acetyltransferase (SSAT) expression is a part of proliferative but not anabolic response of mouse kidney. Acta Biochim Pol. 2002;49(4):969-77. PubMed PMID: 12545203.; 13: Fritz TA, Liu L, Finer-Moore JS, Stroud RM. Tryptophan 80 and leucine 143 are critical for the hydride transfer step of thymidylate synthase by controlling active site access. Biochemistry. 2002 Jun 4;41(22):7021-9. PubMed PMID: 12033935.; 14: Dudkowska M, Stachurska A, Chmurzyska W, Grzelakowska-Sztabert B, Manteuffel-Cymborowska M. Cross-talk between steroid-receptor-mediated and cell-membrane-receptor-mediated signalling pathways results in the in vivo modulation of c-Met and ornithine decarboxylase gene expression in mouse kidney. Biochem J. 2001 Jan 15;353(Pt 2):317-23. PubMed PMID: 11139396; PubMed Central PMCID: PMC1221574.; 15: Cassidy J. Thymidylate synthase inhibitors in colorectal cancer. Semin Oncol. 2000 Oct;27(5 Suppl 10):83-7. Review. PubMed PMID: 11049037.; 16: Anderson AC, Perry KM, Freymann DM, Stroud RM. The crystal structure of thymidylate synthase from Pneumocystis carinii reveals a fungal insert important for drug design. J Mol Biol. 2000 Mar 31;297(3):645-57. PubMed PMID: 10731418.; 17: Danenberg PV, Malli H, Swenson S. Thymidylate synthase inhibitors. Semin Oncol. 1999 Dec;26(6):621-31. Review. PubMed PMID: 10606255.; 18: Newell DR. Clinical pharmacokinetics of antitumor antifolates. Semin Oncol. 1999 Apr;26(2 Suppl 6):74-81. Review. PubMed PMID: 10598559.; 19: Anderson AC, O'Neil RH, DeLano WL, Stroud RM. The structural mechanism for half-the-sites reactivity in an enzyme, thymidylate synthase, involves a relay of changes between subunits. Biochemistry. 1999 Oct 19;38(42):13829-36. PubMed PMID: 10529228.; 20: Curtin NJ, Bowman KJ, Turner RN, Huang B, Loughlin PJ, Calvert AH, Golding BT, Griffin RJ, Newell DR. Potentiation of the cytotoxicity of thymidylate synthase (TS) inhibitors by dipyridamole analogues with reduced alpha1-acid glycoprotein binding. Br J Cancer. 1999 Aug;80(11):1738-46. PubMed PMID: 10468290; PubMed Central PMCID: PMC2363125.
• PubChem Compound: 443388
• Last Modified: Nov 09 2021